Cas no 2228589-32-8 (3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid)

• Product Name: 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid
• CAS No: 2228589-32-8
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 6126693
• PubChem ID: 165659722
• Update Time: 2025-06-15

3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid
• EN300-1801754
• 2228589-32-8

• Inchi： 1S/C9H9NO6/c11-5-1-2-7(10(15)16)6(3-5)8(12)4-9(13)14/h1-3,8,11-12H,4H2,(H,13,14)
• InChI Key： SJPDVOJZTMOZLY-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=C(C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 227.04298701g/mol
• Monoisotopic Mass: 227.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 124Ų

Additional information on 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid

Comprehensive Overview of 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid (CAS No. 2228589-32-8)

3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid (CAS No. 2228589-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a nitrophenyl group coupled with a hydroxypropanoic acid moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting oxidative stress-related pathways.

In recent years, the demand for nitrophenyl derivatives like 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid has surged, driven by their role in developing novel antioxidants and anti-inflammatory agents. The compound's hydroxy and nitro functional groups contribute to its reactivity, enabling it to participate in various catalytic and binding interactions. This has led to its exploration in enzyme inhibition studies and biomarker development, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 2228589-32-8 is often synthesized via multistep organic reactions, including condensation and oxidation processes. Its purity and stability are critical for reproducible results in laboratory settings, which is why advanced analytical techniques like HPLC and NMR spectroscopy are employed for characterization. The compound's solubility in polar solvents such as DMSO and methanol further enhances its utility in biological assays.

One of the most searched questions related to this compound is: "What are the biomedical applications of 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid?" Studies suggest its potential in modulating redox signaling and cellular detoxification, making it a candidate for treating metabolic disorders. Additionally, its nitrophenyl core is being investigated for photoactive properties, which could be leveraged in photodynamic therapy for certain medical conditions.

Another trending topic is the green synthesis of such compounds to minimize environmental impact. Researchers are exploring catalyst-free and solvent-free methods to produce 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid, addressing the growing demand for sustainable chemistry practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3-hydroxy-3-(5-hydroxy-2-nitrophenyl)propanoic acid (CAS No. 2228589-32-8) represents a promising scaffold in modern chemistry and life sciences. Its multifaceted applications—from drug development to environmentally friendly synthesis—highlight its relevance in both academic and industrial research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.